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Compound of Interest

Compound Name: Methyl piliformate

Cat. No.: B15548425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing methyl formate as a solvent

for various spectroscopic techniques. The information is intended to assist researchers in the

fields of chemistry, materials science, and pharmaceutical development in leveraging the

unique properties of methyl formate for analytical and research purposes.

Introduction to Methyl Formate as a Spectroscopic
Solvent
Methyl formate (HCOOCH₃) is a volatile, colorless liquid with a pleasant ethereal odor. Its low

boiling point (32-34 °C) and good solubility for a range of organic compounds make it a viable,

albeit specialized, solvent for spectroscopic analysis.[1] Its primary advantages include its

relatively low cost and ease of removal from samples post-analysis. However, its high volatility

and flammability necessitate careful handling in a laboratory setting.
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A summary of the key physical and chemical properties of methyl formate is presented in Table

1. This data is essential for safe handling, storage, and for understanding its behavior as a

solvent.

Table 1: Physicochemical Properties of Methyl Formate

Property Value Reference

Chemical Formula C₂H₄O₂ [1][2]

Molecular Weight 60.05 g/mol [1][2]

Appearance Colorless liquid

Odor Ethereal, pleasant

Boiling Point 32-34 °C

Melting Point -100 °C

Density 0.974 g/mL at 20 °C

Refractive Index (n20/D) 1.343

Solubility in Water 30 g/100 mL at 20 °C

Solubility in Organic Solvents Miscible with alcohol and ether

Vapor Pressure 476 mmHg at 20 °C

Flash Point -19 °C

Safety Precautions
Methyl formate is a highly flammable liquid and its vapors can form explosive mixtures with air.

It is also harmful if inhaled or swallowed and can cause eye irritation. Adherence to strict safety

protocols is mandatory when using methyl formate.

Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.

Ignition Sources: Keep away from open flames, sparks, and other sources of ignition. Use

non-sparking tools and ground all equipment.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

direct sunlight and heat.

Disposal: Dispose of methyl formate and its solutions according to local regulations for

hazardous waste.

Applications in UV-Visible Spectroscopy
Methyl formate is suitable for UV-Visible spectroscopy in the region above its UV cutoff.

Spectrophotometric grade methyl formate is recommended to minimize interference from

impurities.

Quantitative Data
Table 2: UV Absorption Data for Spectrophotometric Grade Methyl Formate

Wavelength (λ) Maximum Absorbance (Aₘₐₓ)

259 nm 1.00

260 nm 0.70

265 nm 0.20

270 nm 0.04

310-400 nm 0.01

Data sourced from Sigma-Aldrich product information for spectrophotometric grade methyl

formate.

Experimental Protocol: UV-Visible Spectrum of an
Analyte
This protocol outlines the steps for obtaining the UV-Visible absorption spectrum of a solid

analyte using methyl formate as the solvent.
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Caption: Workflow for UV-Visible Spectroscopy.

Methodology:

Sample Preparation:

Accurately weigh a small amount of the solid analyte.

Dissolve the analyte in a known volume of spectrophotometric grade methyl formate in a

volumetric flask.

If necessary, perform serial dilutions to achieve a concentration that results in an

absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0

AU).

Instrument Preparation:

Turn on the UV-Visible spectrophotometer and allow it to warm up as per the

manufacturer's instructions.

Fill a clean quartz cuvette with spectrophotometric grade methyl formate to serve as the

blank.

Place the blank cuvette in the spectrophotometer and perform a baseline correction

across the desired wavelength range.

Sample Analysis:

Rinse a second quartz cuvette with a small amount of the sample solution before filling it.

Place the sample cuvette in the spectrophotometer.

Acquire the absorption spectrum of the sample.

Data Processing:

Identify the wavelength of maximum absorbance (λₘₐₓ).
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If the molar absorptivity (ε) is known, the concentration can be calculated using the Beer-

Lambert law (A = εbc).

Applications in Infrared (IR) Spectroscopy
Methyl formate exhibits characteristic absorption bands in the infrared region, which can be

useful for identifying the solvent itself or for observing changes in the vibrational modes of a

dissolved analyte.

Quantitative Data
Table 3: Characteristic Infrared Absorption Bands of Methyl Formate

Wavenumber (cm⁻¹) Vibrational Mode

~2900 C-H stretching

1735-1750 C=O stretching (carbonyl group)

1180-1200 C-O stretching

Data compiled from various sources.

Experimental Protocol: IR Spectrum of a Liquid Analyte
This protocol describes how to obtain the IR spectrum of a liquid analyte dissolved in methyl

formate.

Caption: Workflow for Infrared Spectroscopy.

Methodology:

Sample Preparation:

Prepare a solution of the liquid analyte in methyl formate. The concentration should be

sufficient to observe the analyte's characteristic peaks without being obscured by the

solvent peaks.

Ensure the salt plates (e.g., NaCl or KBr) are clean and dry.
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Instrument Preparation:

Place the clean, empty salt plates in the IR spectrometer and acquire a background

spectrum. This will subtract any atmospheric and instrument-related absorptions.

Sample Analysis:

Apply a small drop of the sample solution to one of the salt plates and carefully place the

second plate on top to create a thin liquid film.

Place the sample assembly in the spectrometer and acquire the IR spectrum.

Data Processing:

The resulting spectrum will show the absorption bands of both the analyte and methyl

formate.

Subtract the known spectrum of methyl formate to isolate the spectrum of the analyte, if

necessary and supported by the instrument software.

Applications in Nuclear Magnetic Resonance (NMR)
Spectroscopy
While standard methyl formate can be used in some NMR applications, for proton NMR (¹H

NMR), the use of deuterated methyl formate (methyl formate-d₄, DCOOCD₃) is highly

recommended to avoid large solvent signals that can obscure the analyte's proton signals.

Quantitative Data
Table 4: ¹H and ¹³C NMR Chemical Shifts for Methyl Formate
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Nucleus
Chemical Shift (δ,
ppm)

Multiplicity Solvent

¹H (formyl) ~8.07 Singlet CDCl₃

¹H (methyl) ~3.77 Singlet CDCl₃

¹³C (carbonyl) ~161 - CDCl₃

¹³C (methyl) ~51 - CDCl₃

Note: Chemical shifts can vary slightly depending on the solvent and concentration.

Experimental Protocol: ¹H NMR of an Analyte
This protocol provides a general procedure for preparing a sample for ¹H NMR spectroscopy

using deuterated methyl formate.

Caption: Workflow for NMR Spectroscopy.

Methodology:

Sample Preparation:

Dissolve an appropriate amount of the analyte (typically 1-10 mg for ¹H NMR) in

approximately 0.5-0.7 mL of deuterated methyl formate in a clean, dry vial.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (δ = 0.00 ppm).

Transfer the solution to a clean 5 mm NMR tube.

Instrument Operation:

Insert the NMR tube into the spectrometer's spinner turbine.

Place the sample into the NMR magnet.

Lock onto the deuterium signal of the solvent.
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Tune and shim the magnetic field to achieve optimal resolution.

Data Acquisition:

Set the appropriate acquisition parameters (e.g., number of scans, pulse width, relaxation

delay).

Acquire the ¹H NMR spectrum.

Data Processing:

Process the raw data by applying Fourier transformation, phase correction, and baseline

correction.

Integrate the signals to determine the relative number of protons.

Analyze the chemical shifts and coupling patterns to elucidate the molecular structure.

Applications in Mass Spectrometry (MS)
Methyl formate can be used as a solvent to introduce samples into a mass spectrometer,

particularly for techniques like electrospray ionization (ESI) or atmospheric pressure chemical

ionization (APCI) where the sample is introduced as a liquid.

Quantitative Data
Table 5: Major Fragment Ions of Methyl Formate in Electron Ionization (EI) Mass Spectrometry

m/z Ion Relative Intensity

60 [C₂H₄O₂]⁺ (Molecular Ion) High

32 [CH₄O]⁺ High

31 [CH₃O]⁺ Base Peak

29 [CHO]⁺ Moderate
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Data based on typical fragmentation patterns. The base peak is the most intense peak in the

spectrum.

Experimental Protocol: Direct Infusion MS of an Analyte
This protocol describes the direct infusion of a sample dissolved in methyl formate into a mass

spectrometer.

Caption: Workflow for Mass Spectrometry.

Methodology:

Sample Preparation:

Prepare a dilute solution of the analyte in high-purity methyl formate (LC-MS grade is

recommended). The concentration will depend on the ionization efficiency of the analyte

and the sensitivity of the instrument.

Load the solution into a syringe.

Instrument Setup:

Mount the syringe onto a syringe pump connected to the mass spectrometer's ion source.

Set a low, stable flow rate for the syringe pump.

Data Acquisition:

Optimize the ion source parameters (e.g., capillary voltage, gas flow rates, temperature) to

maximize the signal of the analyte's molecular ion.

Acquire the mass spectrum in the desired mass range.

Data Analysis:

Identify the molecular ion of the analyte.

Analyze the fragmentation pattern (if any) to gain structural information.
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Conclusion
Methyl formate is a versatile solvent with applications across several key spectroscopic

techniques. Its physical and chemical properties make it a useful alternative to more common

solvents in specific situations. Proper handling and adherence to safety protocols are

paramount due to its high flammability and volatility. These application notes provide a

foundation for researchers to effectively and safely utilize methyl formate in their spectroscopic

analyses. Further optimization of the provided protocols may be necessary depending on the

specific analyte and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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